Cas no 59412-14-5 (Quinoline, 2,7-dichloro-3-phenyl-)

• Product Name: Quinoline, 2,7-dichloro-3-phenyl-
• CAS No: 59412-14-5
• MF: C₁₅H₉Cl₂N
• MW: 274.144661664963
• CID: 338730
• PubChem ID: 12278045
• Update Time: 2025-04-19

Quinoline, 2,7-dichloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,7-dichloro-3-phenyl-
• 2,7-DICHLORO-3-PHENYLQUINOLINE
• 2,7-Dichlor-3-phenylisochinolin
• 2,7-dichloro-3-phenyl-quinoline
• Quinoline,2,7-dichloro-3-phenyl
• MFCD09997991
• SCHEMBL11601039
• DTXSID50483809
• 59412-14-5
• FT-0728551

• Inchi： 1S/C15H9Cl2N/c16-12-7-6-11-8-13(10-4-2-1-3-5-10)15(17)18-14(11)9-12/h1-9H
• InChI Key： VEQGIOOTGPTTAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)C=C2C=CC(=CC2=N1)Cl

Computed Properties

• Exact Mass: 273.01100
• Monoisotopic Mass: 273.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.20860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines